N-(3-Cyano-4-(methylsulfonyl)phenyl)benzenecarboxamide
Overview
Description
Scientific Research Applications
Antibacterial Therapeutics
N-(3-Cyano-4-(methylsulfonyl)phenyl)benzenecarboxamide: has shown promise in the field of antibacterial therapeutics. It has been used to synthesize derivatives that combine thiazole and sulfonamide groups, which are known for their antibacterial activity . These derivatives have demonstrated potent antibacterial activity against both Gram-negative and Gram-positive bacteria, making them potential candidates for treating bacterial infections.
Cancer Treatment
This compound, also referred to as MCB-613, is being explored as a potential therapeutic agent for cancer treatment. Its ability to modulate cellular pathways could be harnessed to develop new cancer therapies.
Obesity and Metabolic Disorders
MCB-613 has also been identified as a potential agent for treating obesity and metabolic disorders. Its effects on metabolic pathways suggest that it could be used to manage or treat conditions related to metabolism.
Molecular Electronics
Research is being conducted on the use of N-(3-Cyano-4-(methylsulfonyl)phenyl)benzenecarboxamide in molecular electronics. The compound’s properties may allow it to be used in the development of electronic devices at the molecular level .
Agrochemical Applications
The high purity and unique molecular structure of this compound suggest that it could have applications in the agrochemical industry. Its potential uses could range from pesticide formulation to crop protection .
Nanotechnology
In the realm of nanotechnology, N-(3-Cyano-4-(methylsulfonyl)phenyl)benzenecarboxamide could be utilized in creating nanoscale materials with specific properties for various applications, including medical and industrial uses .
Mechanism of Action
While the exact mechanism of action for this compound is not specified in the search results, a related compound, a tetrasubstituted pyrimidine derivative containing a methyl phenyl sulfone structure, has been evaluated for antiproliferative activity against several human cancer cell lines . It’s possible that “N-(3-Cyano-4-(methylsulfonyl)phenyl)benzenecarboxamide” may have similar biological activity.
properties
IUPAC Name |
N-(3-cyano-4-methylsulfonylphenyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2O3S/c1-21(19,20)14-8-7-13(9-12(14)10-16)17-15(18)11-5-3-2-4-6-11/h2-9H,1H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WLSIFXYUJQPRIQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=C(C=C(C=C1)NC(=O)C2=CC=CC=C2)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-Cyano-4-(methylsulfonyl)phenyl)benzenecarboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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